Cas no 6267-23-8 (3-Pyridinealdoxime O-Propyl Ether)

• Product Name: 3-Pyridinealdoxime O-Propyl Ether
• CAS No: 6267-23-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 514889
• Update Time: 2026-04-29

3-Pyridinealdoxime O-Propyl Ether Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,O-propyloxime
• nicotinaldehyde O-propyloxime
• o-Propylnicotinaldoxime
• 3-Pyridinecarbaldehyde O-propyl oxime
• Brn 1447529
• Einecs 228-437-4
• Pyridin-3-aldehyd-propyloxim
• 3-Pyridinealdoxime O-Propyl Ether

• Inchi： InChI=1S/C9H12N2O/c1-2-6-12-11-8-9-4-3-5-10-7-9/h3-5,7-8H,2,6H2,1H3
• InChI Key： QNBOLLYOPCWBRB-UHFFFAOYSA-N
• SMILES： CCCON=CC1=CN=CC=C1

Computed Properties

• Exact Mass: 164.09506
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 34.48

Additional information on 3-Pyridinealdoxime O-Propyl Ether

3-Pyridinealdoxime O-Propyl Ether (CAS No. 6267-23-8): A Comprehensive Guide to Its Properties and Applications

3-Pyridinealdoxime O-Propyl Ether (CAS No. 6267-23-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as 3-PAOPE, belongs to the class of pyridine derivatives, which are widely studied for their role in pharmaceuticals, agrochemicals, and material science. The growing interest in pyridine-based compounds has made 3-Pyridinealdoxime O-Propyl Ether a subject of extensive research, particularly in the fields of organic synthesis and catalysis.

One of the key features of 3-Pyridinealdoxime O-Propyl Ether is its molecular structure, which combines a pyridine ring with an aldoxime group and a propyl ether side chain. This configuration imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential in ligand design for metal-catalyzed reactions, where its ability to coordinate with transition metals enhances catalytic efficiency. Additionally, its solubility in common organic solvents makes it a practical choice for laboratory applications.

In the context of current trends, 3-Pyridinealdoxime O-Propyl Ether aligns with the increasing demand for sustainable chemistry and green synthesis. As industries seek alternatives to traditional reagents with lower environmental impact, compounds like 3-PAOPE offer promising solutions. Its role in click chemistry and bioorthogonal reactions has also been investigated, highlighting its potential in bioconjugation and drug delivery systems. These applications are particularly relevant given the rise of personalized medicine and targeted therapies.

Another area where 3-Pyridinealdoxime O-Propyl Ether has shown promise is in the development of advanced materials. Its incorporation into polymers and coordination networks has been studied for creating materials with tailored properties, such as improved thermal stability or selective binding capabilities. This aligns with the broader interest in smart materials and nanotechnology, which are driving innovations across multiple industries.

From a commercial perspective, the availability of 3-Pyridinealdoxime O-Propyl Ether (CAS No. 6267-23-8) is supported by specialized chemical suppliers who cater to research and industrial needs. Quality control and analytical methods for this compound, including HPLC and NMR spectroscopy, ensure its purity and consistency for critical applications. As the demand for high-purity intermediates grows, 3-PAOPE remains a compound of interest for chemists and material scientists alike.

In summary, 3-Pyridinealdoxime O-Propyl Ether represents a fascinating intersection of chemistry and innovation. Its applications span from organic synthesis to material science, reflecting the compound's adaptability and relevance in modern research. As scientific advancements continue to unfold, 3-PAOPE is poised to play a pivotal role in shaping the future of chemical engineering and applied sciences.